Cas no 1805315-18-7 (3-(Difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine)

• Product Name: 3-(Difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine
• CAS No: 1805315-18-7
• MF: C₇H₄F₅NO
• MW: 213.104779243469
• CID: 4918665
• Update Time: 2025-05-20

3-(Difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4F5NO/c8-5(9)3-1-2-4(7(10,11)12)13-6(3)14/h1-2,5H,(H,13,14)
• InChI Key： JBSNEYOPTDASMO-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(F)F)C(N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 315
• XLogP3: 1.7
• Topological Polar Surface Area: 29.1

Additional information on 3-(Difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine

3-(Difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine: A Comprehensive Overview

3-(Difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine, also known by its CAS number 1805315-18-7, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the family of pyridine derivatives, which are well-known for their unique electronic properties and versatile reactivity. The presence of fluorinated substituents, specifically the difluoromethyl and trifluoromethyl groups, imparts distinctive characteristics to this molecule, making it a subject of interest in both academic and industrial research.

The molecular structure of 3-(Difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine is characterized by a pyridine ring with three substituents: a hydroxyl group at position 2, a difluoromethyl group at position 3, and a trifluoromethyl group at position 6. These substituents not only influence the electronic properties of the molecule but also play a crucial role in determining its reactivity and stability. The hydroxyl group introduces hydrogen bonding capabilities, while the fluorinated groups enhance the molecule's electron-withdrawing effects, making it highly polarizable.

Recent studies have highlighted the potential of 3-(Difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine in drug discovery and development. Its unique electronic properties make it an ideal candidate for designing bioactive molecules with high selectivity and potency. Researchers have explored its ability to act as a scaffold for constructing novel pharmaceutical agents targeting various diseases, including cancer and neurodegenerative disorders. The compound's ability to form stable complexes with metal ions has also been leveraged in designing metallo-drugs with enhanced therapeutic efficacy.

In addition to its pharmaceutical applications, 3-(Difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine has found significant use in materials science. Its fluorinated substituents contribute to its high thermal stability and chemical resistance, making it suitable for applications in high-performance polymers and advanced materials. Recent advancements in polymer chemistry have demonstrated the use of this compound as a building block for synthesizing fluoropolymer-based materials with exceptional mechanical and thermal properties.

The synthesis of 3-(Difluoromethyl)-2-hydroxy-6-(trifluoromethyl)pyridine involves a multi-step process that typically includes nucleophilic aromatic substitution and fluorination reactions. Researchers have developed efficient synthetic routes that minimize the use of hazardous reagents while ensuring high yields. The development of green chemistry approaches for synthesizing this compound has been a focus of recent studies, driven by the need for sustainable chemical processes.

The environmental impact of 3-(Diffluromethy)-2-hydroxy-6-tr triflourm ethyl pyridine has also been a topic of interest in recent years. Studies have shown that its fluorinated groups contribute to its persistence in the environment, raising concerns about its potential ecological effects. However, ongoing research aims to develop methods for safely degrading this compound and minimizing its environmental footprint.

In conclusion, 3-(Diffluromethy)-2-hydroxy-6-tr triflourm ethyl pyridine, with its unique chemical properties and diverse applications, continues to be a focal point in both academic and industrial research. Its role as a versatile building block in drug discovery, materials science, and chemical synthesis underscores its importance in advancing modern chemistry. As researchers continue to explore its potential, this compound is expected to contribute significantly to the development of innovative solutions across various industries.